Cas no 2034244-68-1 (1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine)
1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine
- 2034244-68-1
- F6512-2914
- cyclohex-3-en-1-yl(4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)methanone
- 1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine
- AKOS032459200
- cyclohex-3-en-1-yl-[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]methanone
-
- Inchi: 1S/C16H23N3O2/c1-13-15(11-17-21-13)12-18-7-9-19(10-8-18)16(20)14-5-3-2-4-6-14/h2-3,11,14H,4-10,12H2,1H3
- InChI Key: GUXSVXBSJFMASA-UHFFFAOYSA-N
- SMILES: O=C(C1CC=CCC1)N1CCN(CC2C=NOC=2C)CC1
Computed Properties
- Exact Mass: 289.17902698g/mol
- Monoisotopic Mass: 289.17902698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.6Ų
1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6512-2914-2μmol |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-5μmol |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-10μmol |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-20μmol |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-1mg |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-2mg |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-3mg |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-4mg |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-5mg |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6512-2914-10mg |
1-(cyclohex-3-ene-1-carbonyl)-4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazine |
2034244-68-1 | 10mg |
$118.5 | 2023-09-08 |
1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine
1-(Cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine: A Comprehensive Overview
The compound 1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine, with the CAS number 2034244-68-1, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a piperazine ring, a cyclohexene moiety, and a 5-methyl oxazole group. These structural elements contribute to its diverse chemical properties and potential applications.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperazine core. This is followed by the introduction of the cyclohexene carbonyl group and the 5-methyl oxazole substituent. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The use of green chemistry principles in these processes has also been explored, aligning with global sustainability goals.
One of the most promising applications of this compound lies in its potential as a building block for drug development. The piperazine ring is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. The cyclohexene moiety adds rigidity to the molecule, enhancing its stability and bioavailability. Furthermore, the 5-methyl oxazole group introduces electronic diversity, which can be tailored to modulate pharmacokinetic properties.
Recent studies have highlighted the role of this compound in targeted drug delivery systems. By incorporating this molecule into nanoparticles or liposomes, researchers have demonstrated improved drug encapsulation efficiency and controlled release profiles. These findings suggest that it could be used to develop more effective treatments for diseases such as cancer and inflammatory disorders.
In addition to its medicinal applications, this compound has also been investigated for its potential in materials science. Its ability to form supramolecular assemblies makes it a candidate for the development of new polymers and self-healing materials. Researchers have explored its use in creating stimuli-responsive materials that can adapt to changes in temperature or pH, opening up possibilities for smart packaging and sensors.
The chemical stability of 1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine has been extensively studied under various conditions. Results indicate that it exhibits excellent resistance to oxidation and hydrolysis, making it suitable for long-term storage and use in harsh environments. These properties are particularly valuable in industrial applications where durability is critical.
From an environmental perspective, the biodegradability of this compound has been a focus of recent research. Studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This aligns with growing industry trends toward eco-friendly chemical solutions.
In conclusion, 1-(cyclohex-3-enecarbonyl)-4-(5-methyl oxazolyl)methyl piperazine represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.
2034244-68-1 (1-(cyclohex-3-ene-1-carbonyl)-4-(5-methyl-1,2-oxazol-4-yl)methylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)